Cas no 107783-45-9 (3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid)

• Product Name: 3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid
• CAS No: 107783-45-9
• MF: C₁₇H₁₉NO₆
• MW: 333.335865259171
• CID: 97989
• PubChem ID: 73554039
• Update Time: 2025-11-02

3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid
• Coccinic acid
• Lanosta-9(11),24-dien-26-oicacid, 3-oxo-, (24E)- (9CI)
• (+)-Coccinicacid
• [ "" ]
• 107783-45-9
• 3-benzoyloxy-2-methoxycarbonyl-8-azabicyclo[3.2.1]octane-8-carboxylic acid
• 3-benzoyloxy-4-methoxycarbonyl-8-azabicyclo[3.2.1]octane-8-carboxylic acid
• AKOS022184834
• Lanosta-9(11),24-dien-26-oic acid, 3-oxo-, (24E)-
• Coccinicaci

• MDL： MFCD17214835
• Inchi： 1S/C17H19NO6/c1-23-16(20)14-12-8-7-11(18(12)17(21)22)9-13(14)24-15(19)10-5-3-2-4-6-10/h2-6,11-14H,7-9H2,1H3,(H,21,22)
• InChI Key： PNJFEOGCMIEFTL-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1CC2CCC(C1C(=O)OC)N2C(=O)O

Computed Properties

• Exact Mass: 454.34500
• Monoisotopic Mass: 333.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 485.9±55.0 °C at 760 mmHg
• Flash Point: 247.7±31.5 °C
• PSA: 54.37000
• LogP: 7.60790
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• pka: 5.01±0.19(Predicted)

3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid

Comprehensive Guide to 3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid (CAS No. 107783-45-9)

3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid (CAS No. 107783-45-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic structure, featuring both benzoyl and methoxycarbonyl functional groups, presents unique properties that make it valuable for various applications. Researchers and industry professionals frequently search for information on its synthesis, applications, and potential benefits, making it a topic of interest in modern chemistry discussions.

The compound's molecular structure combines an 8-azabicyclo[3.2.1]octane core with ester functionalities, which contribute to its reactivity and versatility. Its CAS No. 107783-45-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and commercial databases. The presence of the benzoyloxy and methoxycarbonyl groups enhances its utility in synthetic chemistry, particularly in the development of novel pharmaceutical intermediates.

One of the key areas of interest for 3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid is its potential role in drug discovery. The bicyclic framework is structurally similar to tropane alkaloids, which are known for their biological activity. This similarity has led researchers to explore its use in designing new therapeutic agents, particularly for neurological and metabolic disorders. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds in accelerating the identification of lead molecules.

In addition to pharmaceutical applications, CAS No. 107783-45-9 is also studied for its chemical properties, such as stability, solubility, and reactivity under various conditions. These characteristics are critical for optimizing its use in synthetic pathways and industrial processes. For instance, the compound's ester groups make it a candidate for catalytic transformations, which are a hot topic in green chemistry and sustainable synthesis.

The synthesis of 3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid typically involves multi-step organic reactions, including acylation and esterification. Researchers often seek detailed protocols for its preparation, reflecting the growing demand for efficient and scalable synthetic methods. Advances in automation and machine learning have also influenced how chemists approach the synthesis of complex molecules like this one, making it a relevant subject in contemporary chemical research.

From a commercial perspective, the compound is available through specialized chemical suppliers, often listed under its CAS No. 107783-45-9 or systematic name. Its pricing and availability can vary depending on purity and scale, which are common queries among buyers. The rise of e-commerce platforms for laboratory chemicals has made it easier for researchers to access such compounds, further driving interest in their properties and applications.

Another trending topic related to 3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid is its potential role in nanotechnology and material science. The bicyclic structure could serve as a building block for designing functional materials with tailored properties. This interdisciplinary approach aligns with the broader scientific community's focus on innovation and cross-disciplinary collaboration.

Safety and handling of CAS No. 107783-45-9 are also frequently discussed. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation during handling. Such precautions are essential for maintaining a safe research environment and are often emphasized in safety guidelines.

In summary, 3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid (CAS No. 107783-45-9) is a compound of significant scientific and industrial interest. Its unique structure and functional groups make it a versatile candidate for pharmaceutical development, synthetic chemistry, and material science. As research continues to evolve, this compound is likely to remain a focal point for innovation, driven by advancements in AI, automation, and sustainable chemistry.